7-Methyl-7H-purine-6-carbonitrile

• Molecular Formula: C7H5N5
• Molecular Weight: 159.15 g/mol
• IUPAC Name: 7-methylpurine-6-carbonitrile
• InChI: InChI=1S/C7H5N5/c1-12-4-11-7-6(12)5(2-8)9-3-10-7/h3-4H,1H3
• InChI Key: FAZAWQYMIILVKE-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=NC=NC(=C21)C#N

Description

7-Methyl-7H-purine-6-carbonitrile (CAS: 2036-13-7) is a purine derivative characterized by a methyl group at the 7-position and a nitrile group at the 6-position of the purine ring. Its molecular formula is C₇H₅N₅, with a molecular weight of 159.16 g/mol. The compound is commercially available as a research chemical (e.g., Synthonix supplies 50 mg batches, MFCD00005569) . Purine derivatives are of significant interest in medicinal chemistry due to their structural similarity to nucleotides, enabling interactions with enzymes and receptors involved in nucleic acid metabolism and signaling pathways.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 7-methyl-7H-purine-6-carbonitrile with structurally or functionally related carbonitrile-containing heterocycles, based on synthesis methods, substituent effects, and applications:

Compound	Molecular Formula	Key Substituents	Synthesis Method	Key Applications/Findings	Reference
7-Methyl-7H-purine-6-carbonitrile	C₇H₅N₅	7-methyl, 6-cyano	Commercial synthesis (details undisclosed); likely involves substitution reactions.	Research reagent for nucleotide analog studies; potential enzyme inhibitor.
5-(1H-Indol-3-yl)tetrazolopyrimidine-6-carbonitrile	C₁₄H₈N₈	Tetrazole, indole, 6-cyano	Multicomponent reaction of aldehydes, 1H-tetrazole-5-amine, and 3-cyanoacetyl indole.	Demonstrated cytotoxicity in cancer cell lines; structure-activity relationship explored.
6-Phenylamino-4-benzalaminothieno[3,2-d]pyrimidin-7-carbonitrile	C₂₀H₁₃N₅S	Thieno-pyrimidine, 7-cyano	Stepwise synthesis via formamide and benzaldehyde reactions.	Intermediate for fused heterocycles; no explicit biological data reported.
4-Hydroxy-7-methyl-6-nitroquinoline-3-carbonitrile	C₁₁H₆N₃O₃	7-methyl, 6-nitro, 3-cyano	Nitration and cyclization of precursor quinoline derivatives.	Structural analog with nitro and hydroxyl groups; potential photophysical properties.
Chromene-3-carbonitrile derivatives	Varies (e.g., C₁₈H₁₅N₃O₃S)	Chromene, 3-cyano	Condensation with bis(pyridin-2-ylmethyl)amine and formaldehyde.	Fluorescent probes for nucleolus staining in live/fixed cells; biomedical imaging applications.

Key Structural and Functional Differences:

Core Heterocycle: The purine core in 7-methyl-7H-purine-6-carbonitrile distinguishes it from pyrimidine (e.g., tetrazolopyrimidine in ), quinoline (e.g., ), and chromene (e.g., ) derivatives. Purines inherently interact with biological systems like DNA repair enzymes or kinases, whereas quinoline and chromene derivatives are often explored for optical or antimicrobial properties.

Tetrazole moieties (e.g., in ) introduce hydrogen-bonding capacity, which correlates with cytotoxicity in cancer cells.

Synthetic Complexity :

• Multicomponent reactions (e.g., ) enable rapid diversification of substituents, whereas stepwise syntheses (e.g., ) allow precise control over regiochemistry.

Applications: Fluorescent chromene-carbonitriles highlight the role of substituents in non-medicinal applications, contrasting with purine derivatives’ focus on biochemical modulation.

Research Findings and Data

Cytotoxic Activity of Tetrazolopyrimidine-6-Carbonitriles (Example from ):

A series of 7-substituted tetrazolopyrimidine-6-carbonitriles showed IC₅₀ values ranging from 2.5–15 µM against HeLa and MCF-7 cancer cells. The presence of electron-withdrawing groups (e.g., nitro) at the 7-position enhanced activity, suggesting electronic modulation of cytotoxicity.

Fluorescent Properties of Chromene-3-Carbonitriles (Example from ):

Chromene derivatives exhibited strong blue fluorescence (λₑₓ = 365 nm, λₑₘ = 450 nm) in live-cell imaging, attributed to the conjugated π-system enhanced by the nitrile group.